Cas no 2580091-60-5 (ethyl (2S,4S)-4-fluoro-2-methylpyrrolidine-2-carboxylate)

• Product Name: ethyl (2S,4S)-4-fluoro-2-methylpyrrolidine-2-carboxylate
• CAS No: 2580091-60-5
• MF: C₈H₁₄FNO₂
• MW: 175.200665950775
• CID: 5657484
• PubChem ID: 165890540
• Update Time: 2025-05-20

ethyl (2S,4S)-4-fluoro-2-methylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (2S,4S)-4-fluoro-2-methylpyrrolidine-2-carboxylate
• 2580091-60-5
• EN300-27724987

• Inchi： 1S/C8H14FNO2/c1-3-12-7(11)8(2)4-6(9)5-10-8/h6,10H,3-5H2,1-2H3/t6-,8-/m0/s1
• InChI Key： XYNODKBCDKKLPJ-XPUUQOCRSA-N
• SMILES： F[C@@H]1CN[C@@](C(=O)OCC)(C)C1

Computed Properties

• Exact Mass: 175.10085685g/mol
• Monoisotopic Mass: 175.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl (2S,4S)-4-fluoro-2-methylpyrrolidine-2-carboxylate

Comprehensive Overview of Ethyl (2S,4S)-4-Fluoro-2-Methylpyrrolidine-2-Carboxylate (CAS No. 2580091-60-5)

Ethyl (2S,4S)-4-fluoro-2-methylpyrrolidine-2-carboxylate (CAS No. 2580091-60-5) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its stereospecific (2S,4S) configuration, is a versatile intermediate in organic synthesis. Its unique structural features, including the fluoro and ester functional groups, make it a valuable building block for drug discovery and material science applications. Researchers are increasingly exploring its potential in the development of novel bioactive molecules, particularly in the context of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in fluorinated compounds like ethyl (2S,4S)-4-fluoro-2-methylpyrrolidine-2-carboxylate stems from their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it can improve the pharmacokinetic properties of drug candidates. This compound’s pyrrolidine core is particularly relevant to the design of proline mimetics, which are widely used in peptide-based therapeutics. Recent studies have highlighted its role in the synthesis of chiral auxiliaries and asymmetric catalysts, aligning with the industry’s focus on sustainable and efficient synthetic methodologies.

In the context of green chemistry, ethyl (2S,4S)-4-fluoro-2-methylpyrrolidine-2-carboxylate exemplifies the shift toward environmentally friendly synthetic routes. Its applications in flow chemistry and continuous manufacturing are being explored to reduce waste and energy consumption. Additionally, the compound’s compatibility with biocatalysis and enzymatic resolution techniques underscores its relevance to the growing field of biobased chemicals. These trends resonate with the increasing demand for sustainable alternatives in the chemical industry, as reflected in recent Google Scholar and PubMed search trends.

From a commercial perspective, CAS No. 2580091-60-5 is gaining traction as a high-value intermediate. Suppliers and contract research organizations (CROs) are actively listing this compound in their catalogs, catering to the needs of drug discovery and material science laboratories. Its synthesis often involves stereoselective fluorination and esterification protocols, which are frequently discussed in patent literature and ACS journal publications. The compound’s chiral purity and scalability are critical factors for its adoption in industrial applications.

In summary, ethyl (2S,4S)-4-fluoro-2-methylpyrrolidine-2-carboxylate represents a compelling case study in the intersection of medicinal chemistry, green synthesis, and industrial innovation. Its multifaceted applications and alignment with current research priorities ensure its continued relevance in scientific and commercial spheres. For researchers seeking detailed NMR spectra, HPLC methods, or synthetic protocols, this compound offers a rich area of exploration.